BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting noise issues with the AC915
accelerometer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC915

Cat. No.: B15555702

AC915 Accelerometer Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals using the AC915
accelerometer in their experiments.

Frequently Asked Questions (FAQSs)
Q1: What is the typical bias voltage for the AC915 accelerometer?

Al: The AC915 accelerometer has a bias output voltage in the range of 10-14 VDC.[1]
Measuring the bias voltage is a key step in diagnosing the health of the sensor and the
measurement setup.[2]

Q2: What are the common sources of noise in accelerometer measurements?
A2: Noise in accelerometer measurements can originate from various sources, including:

» Electromagnetic Interference (EMI) and Radio Frequency Interference (RFI): These are often
caused by power cables, motors, and other electronic devices in the vicinity.[2][3]

o Improper Grounding: Ground loops are a common source of noise and occur when there are
multiple ground points in the measurement system.[2]
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o Cable Issues: Damaged cables, loose connections, or using incorrect cable types can
introduce noise.[3][4][5] Cable motion itself can also generate noise, an effect known as the
triboelectric effect.

o Thermal Transients: Sudden changes in temperature can cause shifts in the sensor's output,
appearing as low-frequency noise.[2][3]

e Sensor Overload: Exceeding the dynamic range of the accelerometer can lead to signal
clipping and distortion, which may manifest as a "ski-slope" spectrum.[2]

Q3: How can | minimize EMI and RFI in my experimental setup?
A3: To minimize interference, it is recommended to:
e Use shielded, twisted-pair cables for signal transmission.[2]

e Route signal cables away from power cables. If they must cross, they should do so at a right
angle.[2][3]

o Ensure that the cable shield is grounded at one end only, typically at the signal conditioner,
to prevent ground loops.[3]

Q4: What should | do if | suspect a sensor overload?

A4: A truncated or flattened time waveform is a clear indication of sensor overload.[2] This can
be caused by severe mechanical shocks or vibrations that exceed the sensor's dynamic range
of £50 g, peak.[1] If you suspect an overload, consider the following:

o Review your experimental setup to identify sources of excessive vibration.

« If possible, use a lower sensitivity accelerometer for measurements in high-vibration
environments.[2]

Troubleshooting Guides
Issue 1: High Levels of Background Noise
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High background noise can obscure the signal of interest and compromise the quality of your
data. Follow these steps to identify and resolve the source of the noise.

Troubleshooting Steps:

e Check Bias Voltage:
o Measure the DC bias voltage of the accelerometer's output.
o Expected Value: 10-14 VDC.[1]

o Deviation: An out-of-specification bias voltage can indicate a damaged sensor or a fault in
the cabling.[3]

 Inspect Cabling and Connections:
o Ensure all connectors are securely fastened.[5]
o Check for any visible damage to the cables.

o Gently move the cable while observing the noise level. A change in noise may indicate a
faulty cable.[4]

o Evaluate Grounding:
o Verify that you are using a single-point grounding system.
o Check for potential ground loops.
« |dentify Environmental Factors:
o Look for nearby sources of EMI/RFI, such as power lines, motors, or fluorescent lights.

o If possible, temporarily power down non-essential equipment to see if the noise level
decreases.

Issue 2: "Ski-Slope" Noise in the Low-Frequency
Spectrum
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A "ski-slope" spectrum, characterized by a significant rise in noise at low frequencies, can be
caused by sensor overload or integration issues.

Troubleshooting Steps:
¢ Analyze the Time Waveform:

o Look for signs of signal clipping (flattened peaks). This is a strong indicator of sensor
overload.[2]

e Review Data Processing:

o If you are integrating the acceleration signal to obtain velocity or displacement, be aware
that this process can amplify low-frequency noise.[2]

e Check for Thermal Transients:

o Sudden temperature changes can cause low-frequency drift.[2] Ensure a stable thermal
environment for your experiment.

Data Presentation

AC915 Accelerometer Specifications
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Specification Value
Sensitivity (£10%) 100 mV/g
Frequency Response (+3dB) 0.5 - 15,000 Hz
Dynamic Range + 50 g, peak
Voltage Source (IEPE) 18-28 VDC
Constant Current Excitation 2-10 mA
Bias Output Voltage 10-14 VvDC
Spectral Noise @ 10 Hz 30 ug/vHz
Spectral Noise @ 100 Hz 19 pg/vHz
Spectral Noise @ 1000 Hz 15 pg/VHz
Temperature Range -40 to 121°C

Table 1: Key specifications of the AC915 accelerometer.[1]

Experimental Protocols

Protocol 1: Measuring Accelerometer Bias Voltage

This protocol describes the procedure for measuring the bias voltage of the AC915

accelerometer to ensure it is functioning correctly.

Materials:

AC915 Accelerometer

IEPE Power Supply (18-28 VDC, 2-10 mA)

Digital Multimeter (DMM) with DC voltage measurement capability

Appropriate cabling

Procedure:
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e Connect the AC915 accelerometer to the IEPE power supply.
e Turn on the power supply.
e Set the DMM to measure DC voltage.

o Connect the positive probe of the DMM to the signal/power lead of the accelerometer output
and the negative probe to the common lead.

e Record the voltage reading. A stable reading between 10 and 14 VDC indicates a healthy
sensor.[1]

Mandatory Visualization

Initial Check

’ Measure Bias Voltage |1
High Noise Observed H oL vnen) ‘

System Checks

Environmental Checks Resolution

OK ! dentify EMIRFI Sources [-|-S0urces Mitigated

Cables Faulty || I"sPect Cables & Connectors | Cables OK

Replace Cable —

Click to download full resolution via product page

Caption: A workflow diagram for troubleshooting noise issues.
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Experimental Setup
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Caption: A typical experimental signal pathway for the AC915.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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